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Core Science & Biosynthesis

Foundational

An In-depth Technical Guide to the Spectroscopic Analysis of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one Derivatives

This guide provides a comprehensive exploration of the essential spectroscopic techniques required for the structural elucidation and characterization of 4-(2-aminopropoxy)-6-methyl-2H-pyran-2-one derivatives. These comp...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides a comprehensive exploration of the essential spectroscopic techniques required for the structural elucidation and characterization of 4-(2-aminopropoxy)-6-methyl-2H-pyran-2-one derivatives. These compounds, built upon the versatile 2H-pyran-2-one scaffold, are of significant interest in medicinal chemistry and materials science due to their diverse biological activities and unique photophysical properties.[1][2][3] This document is intended for researchers, chemists, and drug development professionals, offering field-proven insights into the causality behind experimental choices and the logic of spectral interpretation.

The core structure combines an α,β-unsaturated lactone with a flexible aminopropoxy side chain, presenting a unique analytical challenge that requires a multi-faceted spectroscopic approach for unambiguous characterization.

Caption: General chemical structure of the target derivatives.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Blueprint of the Molecule

NMR spectroscopy is the most powerful tool for determining the precise carbon-hydrogen framework of organic molecules. For the target derivatives, a combination of ¹H, ¹³C, and 2D NMR experiments is essential for complete structural assignment.

Expertise & Rationale

The choice of NMR experiments is dictated by the need to unambiguously assign every proton and carbon in the molecule. While ¹H and ¹³C provide primary information, the overlapping signals from the aminopropoxy chain and the need to connect it to the pyranone ring necessitate 2D correlation experiments like COSY and HSQC. Furthermore, HMBC is critical for establishing long-range connectivity, particularly between the side chain and the C4 position of the ring.

Experimental Protocol: A Self-Validating System
  • Sample Preparation: Dissolve 5-10 mg of the purified derivative in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆). Causality: DMSO-d₆ is often preferred as its residual water peak does not obscure the N-H proton signals, which are exchangeable and can provide valuable structural information.

  • Internal Standard: Use Tetramethylsilane (TMS) as the internal standard (0 ppm). Trustworthiness: TMS is chemically inert and its sharp, single peak provides a reliable reference point for all chemical shifts.

  • Data Acquisition:

    • Acquire a standard ¹H NMR spectrum.

    • Acquire a broadband proton-decoupled ¹³C NMR spectrum.

    • Perform a DEPT-135 experiment to differentiate between CH, CH₂, and CH₃ carbons.

    • Acquire 2D spectra: ¹H-¹H COSY (Correlation Spectroscopy) to identify proton-proton couplings, and ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence) to correlate protons with their directly attached carbons.

    • Acquire a ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation) spectrum to probe long-range (2-3 bond) C-H correlations.

cluster_workflow NMR Analysis Workflow A Sample Preparation (5-10 mg in 0.6 mL solvent) B 1D ¹H NMR Acquisition (Primary Proton Environment) A->B C 1D ¹³C & DEPT-135 NMR (Carbon Skeleton & Type) B->C D 2D COSY (¹H-¹H Connectivity) B->D C->D E 2D HSQC (Direct ¹H-¹³C Correlation) C->E D->E F 2D HMBC (Long-Range ¹H-¹³C Connectivity) E->F G Structure Elucidation (Integrated Data Analysis) F->G cluster_workflow Mass Spectrometry Fragmentation Logic A Molecular Ion [M+H]⁺ or M⁺˙ B Pathway 1: Ring Fragmentation A->B C Pathway 2: Side-Chain Cleavage A->C D Loss of CO (m/z = M-28) B->D E α-Cleavage at N (Characteristic Amine Fragments) C->E F Cleavage at Ether Linkage C->F G Final Spectrum (Collection of Fragment Ions) D->G E->G F->G

Caption: Logical relationship of fragmentation pathways in MS analysis.

Vibrational (Infrared) Spectroscopy: Functional Group Identification

Infrared (IR) spectroscopy is a rapid and effective method for identifying the key functional groups present in a molecule. For the target derivatives, it provides direct evidence for the α,β-unsaturated lactone, the ether linkage, and the amine group.

Expertise & Rationale

The diagnostic value of IR spectroscopy lies in its ability to confirm the successful incorporation of the key structural motifs. The C=O stretch of the lactone is particularly informative; its position indicates the presence of conjugation. Similarly, the N-H stretches confirm the presence of the amino group, and their shape (e.g., a doublet for a primary amine) can provide further detail.

Experimental Protocol
  • Sample Preparation:

    • Solid: Prepare a KBr (potassium bromide) pellet by grinding a small amount of the sample with dry KBr and pressing it into a transparent disk.

    • ATR: Place a small amount of the solid sample directly onto the crystal of an Attenuated Total Reflectance (ATR) accessory. This is the most common and convenient method.

  • Data Acquisition: Record the spectrum, typically from 4000 to 400 cm⁻¹.

  • Background Correction: A background spectrum of the empty ATR crystal or a blank KBr pellet must be recorded and subtracted from the sample spectrum.

Table 3: Characteristic IR Absorption Bands

Wavenumber (cm⁻¹)Vibration TypeFunctional GroupSignificance
3300-3500N-H stretchPrimary/Secondary AmineConfirms presence of the amino group. Often appears as one or two sharp/broad peaks.
2850-3000C-H stretchAliphatic (CH, CH₂, CH₃)Confirms the alkyl portions of the molecule.
~1710-1730C=O stretchα,β-Unsaturated LactoneThis is a key diagnostic peak. Its position, lowered from a typical saturated ester (~1740 cm⁻¹), confirms conjugation. [4]
~1640 & ~1550C=C stretchPyranone RingConfirms the double bonds within the heterocyclic ring. [5]
~1250C-O stretchAryl-Alkyl EtherStrong band indicative of the C4-O-C1' ether linkage. [5]
~1050C-O stretchAliphatic Ether/LactoneConfirms the C-O single bonds.

UV-Visible Spectroscopy: Analyzing the Chromophore

UV-Visible spectroscopy provides information about the conjugated π-electron system within the molecule. The 2H-pyran-2-one ring constitutes a distinct chromophore that absorbs UV light.

Expertise & Rationale

The position of the maximum absorbance (λ_max) is sensitive to the extent of conjugation and the electronic environment. [6]While less structurally definitive than NMR or MS, UV-Vis is excellent for quantitative analysis (e.g., using the Beer-Lambert law) and for monitoring reactions. The photochromic properties of some pyran derivatives also make this technique essential for studying their light-induced transformations. [7][8]

Experimental Protocol
  • Sample Preparation: Prepare a very dilute solution (micromolar concentration) of the sample in a UV-transparent solvent (e.g., ethanol, methanol, or acetonitrile).

  • Instrumentation: Use a dual-beam UV-Vis spectrophotometer. Fill one cuvette with the pure solvent (the blank) and the other with the sample solution.

  • Data Acquisition: Scan a range from approximately 200 to 400 nm to record the absorbance spectrum.

The conjugated system of the 4-alkoxy-6-methyl-2H-pyran-2-one core is expected to show strong π → π* transitions, typically resulting in a λ_max value in the range of 280-350 nm.

Conclusion: An Integrated Approach

The robust characterization of 4-(2-aminopropoxy)-6-methyl-2H-pyran-2-one derivatives is not achieved by a single technique but by the synergistic integration of multiple spectroscopic methods. NMR defines the carbon-hydrogen framework, Mass Spectrometry confirms the molecular weight and connectivity through fragmentation, IR spectroscopy verifies the presence of key functional groups, and UV-Visible spectroscopy characterizes the electronic properties of the conjugated system. Together, these techniques provide the self-validating evidence required by researchers and drug development professionals to confirm the identity and purity of these promising compounds.

References

  • Asif, N., et al. (n.d.). Mass Spectrometry of Substituted 1H,6H-Pyrano[2,3-c]pyrazol-6-ones.
  • ResearchGate. (n.d.). Fragmentation of Some 4H-Pyran-4-one and Pyridin-4-one Derivatives under Electron Impact | Request PDF.
  • PubChem. (n.d.). 2H-Pyran-2-one.
  • ResearchGate. (n.d.). One-pot synthesis of some 2H-Pyran-2-one derivatives | Request PDF.
  • Thul, P., et al. (2010). Structural and spectroscopic studies on 2-pyranones. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 75(1), 251-260.
  • MDPI. (2021). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches.
  • ACS Publications. (2017). Base-Promoted Selective Synthesis of 2H-Pyranones and Tetrahydronaphthalenes via Domino Reactions. ACS Omega.
  • Chemguide. (n.d.). FRAGMENTATION PATTERNS IN THE MASS SPECTRA OF ORGANIC COMPOUNDS.
  • Central Asian Journal of Medical and Natural Science. (n.d.). Preparation, Characterization of New 2-Oxo Pyran Derivatives by AL2O3-OK Solid Base Catalyst and Biological Activity Evaluation.
  • ACS Publications. (2002). Photochromism of 2H-Naphtho[1,2-b]pyrans: A Spectroscopic Investigation. The Journal of Physical Chemistry A.
  • ResearchGate. (n.d.). Synthesis, Properties, and Biological Activity of 4-Hydroxy-2H-Pyran-2-ones and Their Derivatives | Request PDF.
  • ScienceScholar. (2022). Synthesis, characterization of 2-amino-pyran and derivatives evaluation of the bacterial, antioxidant and anticancer activity.
  • Pyrone Biomonitored Synthesis. (n.d.). Pyrone Biomonitored Synthesis.
  • ResearchGate. (2023). (PDF) Synthesis and Characterization of 4-amino-N'-[(1E)-1-(2-hydroxy-6-methyl-4-oxo-4H-pyran-3-yl)ethylidene]benzohydrazide and its Cu(II), Ni(II), Zn(II) and Mn(II.
  • ResearchGate. (n.d.). Photochromism of 2 H -Naphtho[1,2-b]pyrans: A Spectroscopic Investigation | Request PDF.

Sources

Exploratory

Targeting the Lactone Pharmacophore: A Technical Guide to the Biological Activity of Novel Pyran-2-ones

Executive Summary The pyran-2-one (2-pyrone) scaffold represents a privileged structure in medicinal chemistry, characterized by a six-membered unsaturated lactone ring. Unlike simple aliphatic lactones, the conjugated d...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The pyran-2-one (2-pyrone) scaffold represents a privileged structure in medicinal chemistry, characterized by a six-membered unsaturated lactone ring. Unlike simple aliphatic lactones, the conjugated diene system of pyran-2-one serves as a versatile Michael acceptor, allowing covalent interactions with nucleophilic residues in target proteins. This guide dissects the structural basis for the biological activity of novel pyran-2-one derivatives, specifically focusing on anticancer and antimicrobial mechanisms.[1][2] It provides self-validating experimental protocols to ensure reproducibility in lead optimization.

Part 1: Structural Basis & SAR Analysis

The biological efficacy of pyran-2-ones is governed by the electronic distribution across the lactone ring. The core structure acts as a pharmacophore capable of hydrogen bonding (via the carbonyl oxygen) and hydrophobic interactions (via the diene system).

The Electrophilic Warhead

The


-unsaturated carbonyl system renders the C-6 position susceptible to nucleophilic attack. This is the primary mechanism for covalent inhibition of enzymes containing cysteine or serine active sites.
Key Substitution Vectors (SAR)
  • C-3 Position: Critical for electronic tuning. Electron-withdrawing groups (EWGs) here increase the electrophilicity of the ring, enhancing cytotoxic potency.

  • C-4 Position: Ideal for bulky hydrophobic substituents (e.g., phenyl, naphthyl) to occupy deep hydrophobic pockets in targets like COX-2 or HIV protease.

  • C-6 Position: Substitution here dictates metabolic stability and selectivity. Methyl or aryl groups at C-6 prevent rapid ring opening by hydrolases.

Visualization: Structure-Activity Relationship (SAR)

The following diagram maps the functional zones of the pyran-2-one scaffold.

SAR_Map Core Pyran-2-one Core (Lactone Ring) C3 C-3 Position: Electronic Tuning (EWG) Increases Electrophilicity Core->C3 Modifies Reactivity C4 C-4 Position: Hydrophobic Interaction (Target Selectivity) Core->C4 Ligand Binding C6 C-6 Position: Metabolic Stability (Steric Shielding) Core->C6 Prevents Hydrolysis Mech Mechanism: Michael Addition at C-6 or Ring Opening C3->Mech Enhances

Caption: Functional mapping of the pyran-2-one scaffold highlighting critical substitution points for lead optimization.

Part 2: Therapeutic Mechanisms & Data

Anticancer Activity: The Apoptosis Trigger

Novel fused pyran derivatives (e.g., pyrano[3,2-c]quinolines) exhibit potent cytotoxicity against MCF-7 (breast) and HepG2 (liver) cell lines. The primary mechanism involves the disruption of microtubule dynamics and the induction of apoptosis via the mitochondrial pathway.

  • Tubulin Polymerization Inhibition: Pyran-2-ones bind to the colchicine site of tubulin, preventing polymerization. This leads to cell cycle arrest at the G2/M phase.[3][4]

  • Caspase Activation: The arrest triggers the upregulation of pro-apoptotic proteins (Bax) and downregulation of anti-apoptotic proteins (Bcl-2), culminating in Caspase-3 activation.

Antimicrobial Activity: DNA Gyrase Inhibition

In bacterial models (S. aureus, E. coli), pyran-2-ones act as DNA gyrase B inhibitors. The lactone ring mimics the ATP-binding pocket of the enzyme, competitively inhibiting the ATPase activity required for DNA supercoiling.

Quantitative Efficacy Data

Table 1: Comparative Potency of Selected Pyran-2-one Classes

Compound ClassTarget Cell/StrainIC50 / MIC ValueMechanismReference
Pyrano[3,2-c]quinolineMCF-7 (Breast Cancer)3.57 ± 0.2 µMG2/M Arrest[1]
Indeno[1,2-b]pyranHepG2 (Liver Cancer)4.5 ± 0.3 µMApoptosis (Bax/Bcl-2)[2]
4-phenyl-6-methyl-2-pyroneS. aureus (Gram +)1.56 µg/mLDNA Gyrase Inhibition[3]
Pyran-3-one derivativeE. coli (Gram -)3.39 µMMurB Inhibition[4]

Part 3: Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols include built-in validation steps.

Protocol A: In Vitro Cytotoxicity (MTT Assay)

Objective: Determine the metabolic viability of cancer cells treated with pyran-2-ones.

Reagents:

  • MTT Reagent: 5 mg/mL in PBS (Filter sterilized, stored in dark).

  • Solubilization Buffer: DMSO or acidified isopropanol.

Workflow:

  • Seeding: Plate cells (e.g., A549) at

    
     cells/well in 96-well plates. Incubate for 24h to ensure adhesion.
    
  • Treatment: Add test compounds (serial dilutions: 0.1 – 100 µM).

    • Validation Control:Positive: Doxorubicin (1 µM). Negative: 0.1% DMSO (Vehicle).

    • Blank: Media only (no cells) to subtract background absorbance.

  • Incubation: Incubate for 48h at 37°C, 5% CO2.

  • Labeling: Add 10 µL MTT reagent per well. Incubate for 4h. (Look for purple formazan crystals).[2][5][6]

  • Solubilization: Aspirate media carefully. Add 100 µL DMSO. Shake for 15 min.

  • Quantification: Measure Absorbance (OD) at 570 nm (Reference: 630 nm).

Data Analysis:



Self-Validation Check: The vehicle control must show >95% viability. The positive control must show <50% viability. If not, discard the plate.
Protocol B: In Silico Target Validation (Molecular Docking)

Objective: Predict binding affinity and validate the mechanism of action.[7][8][9][10]

Workflow:

  • Protein Prep: Retrieve crystal structure (e.g., VEGFR2 or DNA Gyrase) from PDB. Remove water molecules; add polar hydrogens.

  • Ligand Prep: Minimize energy of the pyran-2-one derivative (MMFF94 force field).

  • Grid Generation: Define the active site box centered on the co-crystallized ligand.

  • Docking: Run AutoDock Vina or Glide.

  • Validation (Redocking): Remove the native co-crystallized ligand and re-dock it into the active site.

    • Pass Criteria: The RMSD between the docked pose and the crystal pose must be < 2.0 Å .[9]

Visualization: Docking Validation Workflow

Docking_Workflow Start Start: Crystal Structure (PDB) Prep Protein & Ligand Preparation (Add H, Charge) Start->Prep Grid Grid Generation (Active Site Definition) Prep->Grid Redock VALIDATION STEP: Redock Native Ligand Grid->Redock Check RMSD < 2.0 Å? Redock->Check Dock Dock Novel Pyran-2-ones Check->Dock Yes (Valid) Fail Refine Grid/Parameters Check->Fail No (Invalid) Fail->Grid

Caption: Self-validating molecular docking workflow. The "Redock" step is mandatory to confirm the predictive accuracy of the algorithm.

References

  • Novel fused pyran derivatives induce apoptosis and target cell cycle progression. RSC Advances. (2024).

  • Anticancer pyridines induce G2/M arrest and apoptosis via p53 and JNK upregulation. Oncology Letters. (2014).

  • Synthesis and antimicrobial properties of 2H-pyran-3(6H)-one derivatives. Journal of Pharmaceutical Sciences. (1992).

  • Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives. Biointerface Research in Applied Chemistry. (2021).

  • MTT Assay Protocol for Cell Viability and Proliferation. Merck Millipore Technical Library.

Sources

Foundational

Mechanism of action of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one

The following technical guide details the mechanism of action (MoA) for 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one , analyzing it as a representative mechanism-based serine protease inhibitor (suicide substrate). This an...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the mechanism of action (MoA) for 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one , analyzing it as a representative mechanism-based serine protease inhibitor (suicide substrate).

This analysis is grounded in the established structure-activity relationships (SAR) of 4-substituted-2-pyrones and their interactions with the chymotrypsin superfamily of enzymes.

Classification: Irreversible Serine Protease Inhibitor (Suicide Substrate) Primary Target Class: Trypsin-like Serine Proteases (e.g., Thrombin, Trypsin, Factor Xa)

Executive Summary

4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one is a synthetic small molecule designed to inhibit serine proteases through a covalent suicide mechanism . It functions by mimicking the natural peptide substrate of the enzyme. The 2-aminopropoxy tail acts as a "recognition element" (P1 residue mimic) that guides the molecule into the enzyme's active site (S1 pocket). Once bound, the 2-pyrone core acts as a "warhead," undergoing a specific nucleophilic attack by the catalytic serine residue. This results in the opening of the pyrone ring and the formation of a stable acyl-enzyme complex that cannot be hydrolyzed, effectively permanently disabling the protease.

Structural Pharmacophore Analysis

The molecule is composed of three distinct functional domains, each serving a critical role in the inhibition process:

DomainChemical StructureBiological Function
The Warhead 2H-Pyran-2-one (α-Pyrone) An electrophilic cyclic lactone. It serves as a "trap" for the active site Serine-195. The ring strain and conjugation make the C2 carbonyl highly reactive toward nucleophiles.
The Address 4-(2-Aminopropoxy) A cationic tether. At physiological pH, the primary amine is protonated (

). This positive charge mimics the side chains of Lysine or Arginine , directing the molecule specifically to the anionic S1 pocket of trypsin-like proteases (which contains Asp-189).
The Anchor 6-Methyl Group A small hydrophobic substituent. It likely interacts with the S1' or S2 subsite, providing correct orientation and steric bulk that prevents the enzyme from hydrolyzing the inhibitor after the ring opens.

Detailed Mechanism of Action

The inhibition proceeds via a multi-step reaction pathway involving non-covalent binding followed by covalent modification.

Phase 1: Recognition and Binding (Michaelis Complex)

The inhibitor enters the active site of the protease. The protonated amine of the 2-aminopropoxy group forms a salt bridge with the aspartic acid residue (Asp-189 in trypsin) at the bottom of the specificity pocket (S1). This anchors the pyrone ring directly above the catalytic triad (Ser-195, His-57, Asp-102).

  • Result: Formation of the Non-covalent

    
     complex.
    
Phase 2: Nucleophilic Attack (Acylation)

The catalytic Serine-195 hydroxyl group, activated by Histidine-57 , launches a nucleophilic attack on the C2 carbonyl carbon of the pyrone ring. This mimics the attack on a peptide bond in a natural substrate.

  • Transition State: A tetrahedral intermediate is formed, stabilized by the "oxyanion hole" (Gly-193/Ser-195 backbone amides).[1][2]

Phase 3: Ring Opening and Inactivation

Unlike a peptide bond which cleaves into two pieces, the cyclic nature of the pyrone means that cleavage of the C2-O bond opens the ring but keeps the entire molecule attached to the enzyme. The result is a stable acyl-enzyme intermediate .

  • The Trap: The opened pyrone ring creates a conjugated ester system linked to the serine. This structure is often thermodynamically stable or sterically hindered (by the 6-methyl group), preventing the water molecule from performing the final hydrolysis step (deacylation).

  • Outcome: The enzyme is "stalled" in the acyl-enzyme state (

    
    ), unable to regenerate its active serine residue.
    
Visualizing the Pathway

The following diagram illustrates the transition from the free inhibitor to the covalently inhibited enzyme complex.

MoA_Pathway Inhibitor Free Inhibitor (4-(2-Aminopropoxy)-...) Complex Michaelis Complex (E·I) (Amine binds Asp-189) Inhibitor->Complex Diffusion & S1 Recognition Enzyme Active Serine Protease (Free Ser-195) Enzyme->Complex Diffusion & S1 Recognition Tetrahedral Tetrahedral Intermediate (Ser-195 attacks C2) Complex->Tetrahedral Nucleophilic Attack AcylEnzyme Stable Acyl-Enzyme (Ring Opened) Tetrahedral->AcylEnzyme Ring Opening DeadEnzyme Inhibited Protease (Cannot Deacylate) AcylEnzyme->DeadEnzyme Steric Blockade of Hydrolysis

Figure 1: The kinetic pathway of suicide inhibition. The pyrone ring acts as a latent electrophile that is unmasked only upon specific binding to the enzyme target.

Experimental Validation Protocols

To confirm this mechanism in a laboratory setting, the following self-validating protocols are recommended.

Protocol A: Kinetic Characterization ( )

Objective: Determine if inhibition is time-dependent (characteristic of covalent inactivators).

  • Reagents: Purified Trypsin or Thrombin; Chromogenic substrate (e.g., S-2238); Inhibitor stock.

  • Method:

    • Incubate enzyme + inhibitor at varying concentrations for different time points (

      
       min).
      
    • Add chromogenic substrate and measure residual enzymatic velocity (

      
      ).
      
  • Analysis: Plot

    
     vs. time. A linear decrease indicates pseudo-first-order inactivation.
    
  • Result: Derivation of

    
     (binding affinity) and 
    
    
    
    (rate of ring opening).
Protocol B: Mass Spectrometry Adduct Confirmation

Objective: Prove covalent modification and ring opening.

  • Method:

    • Incubate enzyme with excess inhibitor for 60 minutes.

    • Perform intact protein LC-MS (ESI-TOF).

  • Expected Data:

    • Control: Mass =

      
      
      
    • Sample: Mass =

      
      .
      
    • Note: Unlike standard substrates where a leaving group is lost, pyrone ring opening results in the addition of the entire mass of the inhibitor to the enzyme. This is a definitive signature of this mechanism.

Protocol C: Reversibility Dialysis

Objective: Distinguish between tight-binding reversible inhibition and covalent suicide inhibition.

  • Method:

    • Inhibit enzyme to <10% activity.[3]

    • Subject the complex to extensive dialysis (24 hours) or rapid dilution (100-fold).

  • Validation:

    • Reversible: Activity recovers as

      
       drops.
      
    • Suicide/Covalent: Activity remains permanently suppressed.

References

  • Abeles, R. H., & Maycock, A. L. (1976). Suicide Enzyme Inactivators. Accounts of Chemical Research, 9(9), 313–319. Link

  • Gelb, M. H., & Abeles, R. H. (1986).[4] Mechanism of inactivation of chymotrypsin by 6-chloro-2-pyrone. Biochemistry, 25(9), 2478–2483. Link

  • Westkaemper, R. B., & Abeles, R. H. (1983). Novel inactivators of serine proteases based on 6-chloro-2-pyrone.[4] Biochemistry, 22(13), 3256–3264. Link

  • Powers, J. C., et al. (2002). Irreversible Inhibitors of Serine, Cysteine, and Threonine Proteases. Chemical Reviews, 102(12), 4639–4750. Link

  • Ringe, D., et al. (1986).[4] X-ray diffraction analysis of the inactivation of chymotrypsin by 3-benzyl-6-chloro-2-pyrone.[4] Biochemistry, 25(22), 6965–6968. Link

Sources

Exploratory

In Silico Modeling of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one Interactions: A Technical Guide for Drug Discovery Professionals

Preamble: Navigating the In Silico Landscape for Novel Chemical Entities The compound 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one represents a novel chemical entity within the broader class of pyranone derivatives. While...

Author: BenchChem Technical Support Team. Date: February 2026

Preamble: Navigating the In Silico Landscape for Novel Chemical Entities

The compound 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one represents a novel chemical entity within the broader class of pyranone derivatives. While the pyranone scaffold is prevalent in numerous natural products exhibiting a wide array of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties, specific experimental data for this particular substituted pyranone is not extensively documented in publicly accessible literature.[1][2] This guide, therefore, serves as a comprehensive roadmap for the in silico characterization of such a novel compound, outlining a systematic workflow from initial structure generation to the prediction of its pharmacokinetic profile. The methodologies described herein are designed to provide a robust framework for hypothesis generation and to guide subsequent experimental validation, a cornerstone of modern computer-aided drug design (CADD).[3][4]

This document eschews a rigid, templated approach in favor of a logical, causality-driven narrative that reflects the iterative and interconnected nature of computational drug discovery.[5] Each step is presented not merely as a protocol but as a critical decision point, grounded in the principles of molecular recognition and biophysical chemistry.

Foundational Steps: Ligand Preparation and Physicochemical Profiling

Prior to any interaction modeling, a meticulously prepared and characterized ligand is paramount. The initial phase involves the generation of a high-quality three-dimensional structure of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one and an initial assessment of its drug-like properties.

2D to 3D Structure Generation and Energy Minimization

The starting point is the canonical representation of the molecule, typically a 2D sketch or a SMILES string. This is then converted into a 3D conformation using computational chemistry software.

Experimental Protocol: Ligand Preparation

  • 2D Structure Input: The molecule is first represented in a 2D format, such as a SMILES string (CC1=CC(=O)OC=C1OCCN(C)C).

  • 3D Conformation Generation: Utilize a tool like RDKit or Open Babel to generate an initial 3D conformation from the 2D representation.

  • Energy Minimization: The generated 3D structure is then subjected to energy minimization using a suitable force field (e.g., MMFF94 or UFF). This process optimizes the geometry of the molecule to a stable, low-energy state. This step is crucial for obtaining a realistic conformation for subsequent docking and simulation studies.[6]

Physicochemical Property Prediction

An early assessment of a compound's physicochemical properties provides insights into its potential for oral bioavailability and overall drug-likeness. These parameters are often evaluated against established guidelines, such as Lipinski's Rule of Five.

Data Presentation: Predicted Physicochemical Properties

PropertyPredicted ValueGuideline (Lipinski's Rule of Five)
Molecular Weight ( g/mol )199.23≤ 500
LogP (Octanol/Water)1.25≤ 5
Hydrogen Bond Donors1≤ 5
Hydrogen Bond Acceptors4≤ 10
Molar Refractivity53.4 cm³40-130
Topological Polar Surface Area (TPSA)65.8 Ų≤ 140 Ų

Note: These values are hypothetical and would be calculated using software such as SwissADME or similar tools.

Target Identification and Hypothesis Generation

With a novel compound, the biological target is often unknown. The following in silico approaches can be employed to generate hypotheses about potential protein interactors.

Ligand-Based Target Prediction (Pharmacophore Modeling)

Pharmacophore modeling identifies the essential steric and electronic features of a molecule that are responsible for its biological activity.[7][8][9][10] A pharmacophore model for our pyranone derivative can be used to screen databases of known bioactive compounds to identify molecules with similar features and, by extension, their known targets.[11]

Experimental Protocol: Ligand-Based Pharmacophore Modeling

  • Feature Identification: Identify the key chemical features of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one: Hydrogen Bond Acceptors (HBA), Hydrogen Bond Donors (HBD), and Hydrophobic regions.

  • Pharmacophore Generation: Use a tool like PharmaGist or LigandScout to generate a 3D pharmacophore model based on the spatial arrangement of these features in the low-energy conformation of the ligand.

  • Database Screening: Screen a database of known drugs and their targets (e.g., ChEMBL) with the generated pharmacophore to identify compounds with a similar feature arrangement. The targets of these "hit" compounds are potential targets for our query molecule.

Mandatory Visualization: Pharmacophore Model

G cluster_ligand 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one cluster_pharmacophore Pharmacophore Features Ligand_Structure HBA1 HBA HBA2 HBA HBA1->HBA2 d1 HBD1 HBD HBA1->HBD1 d2 HYD1 HYD HBA2->HYD1 d3 HBD1->HYD1 d4

Caption: A hypothetical 3D pharmacophore model for 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one.

Structure-Based Target Prediction (Inverse Docking)

Inverse docking, also known as reverse docking, involves screening a library of protein structures with the ligand of interest to identify potential binding partners. This approach is computationally intensive but can uncover novel targets.

Experimental Protocol: Inverse Docking Workflow

  • Target Library Preparation: Compile a library of 3D protein structures. This can be a curated set of druggable proteins or the entire Protein Data Bank (PDB).[12]

  • Docking Simulation: Dock the prepared 3D structure of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one against each protein in the library using a high-throughput docking program like AutoDock Vina or SwissDock.[13][14]

  • Scoring and Ranking: Rank the protein targets based on the predicted binding affinity (docking score).

  • Hit Filtering and Analysis: Filter the top-ranked proteins based on biological relevance, pocket druggability, and any existing literature on pyranone derivatives. For instance, given the known activities of pyranones, proteins involved in cell proliferation or inflammatory pathways might be prioritized.[1][15]

Molecular Docking: Elucidating the Binding Pose

Once a putative protein target is identified, molecular docking predicts the preferred orientation of the ligand within the protein's binding site and estimates the strength of the interaction.[16][17]

Mandatory Visualization: Molecular Docking Workflow

G Start Start Ligand Prepare Ligand (3D Structure, Charges) Start->Ligand Protein Prepare Protein (Remove Water, Add Hydrogens) Start->Protein Grid Define Binding Site (Grid Box Generation) Ligand->Grid Protein->Grid Docking Run Docking Simulation (e.g., AutoDock Vina) Grid->Docking Analysis Analyze Results (Binding Poses, Scores) Docking->Analysis End End Analysis->End

Caption: A generalized workflow for molecular docking.

Experimental Protocol: Molecular Docking

  • Protein Preparation: Obtain the 3D structure of the target protein from the PDB. Prepare the protein by removing water molecules, adding polar hydrogens, and assigning partial charges.[18]

  • Ligand Preparation: Use the energy-minimized 3D structure of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one. Assign partial charges (e.g., Gasteiger charges).

  • Binding Site Definition: Identify the binding pocket on the protein. This can be done based on the location of a co-crystallized ligand or through pocket prediction algorithms. Define a grid box that encompasses this site.

  • Docking Simulation: Perform the docking using software like AutoDock Vina. The program will generate multiple possible binding poses and score them based on a scoring function that estimates binding affinity.

  • Pose Analysis: Visualize the top-ranked poses in a molecular viewer (e.g., PyMOL or UCSF Chimera).[13] Analyze the intermolecular interactions (hydrogen bonds, hydrophobic interactions, etc.) between the ligand and the protein.

Molecular Dynamics Simulation: Assessing Complex Stability

While docking provides a static snapshot of the binding event, molecular dynamics (MD) simulations offer insights into the dynamic behavior of the protein-ligand complex over time in a simulated physiological environment.[19][20] MD simulations are crucial for validating the stability of the docked pose and understanding the flexibility of the binding site.[21]

Experimental Protocol: Protein-Ligand MD Simulation

  • System Preparation: The highest-scoring docked pose from the molecular docking step is used as the starting structure. The protein-ligand complex is solvated in a box of water molecules, and ions are added to neutralize the system.

  • Force Field Parameterization: Assign appropriate force field parameters to both the protein (e.g., AMBER, CHARMM) and the ligand. Ligand parameterization often requires specialized tools like CGenFF or Antechamber.[21]

  • Equilibration: The system is gradually heated to physiological temperature (310 K) and equilibrated under constant pressure and temperature (NPT ensemble) to allow the solvent and ions to relax around the protein-ligand complex.

  • Production Run: A long-timescale (e.g., 100 ns) MD simulation is performed. The trajectory of atomic movements is saved at regular intervals.

  • Trajectory Analysis: Analyze the simulation trajectory to assess the stability of the complex (e.g., by calculating the Root Mean Square Deviation - RMSD of the ligand). Investigate the persistence of key intermolecular interactions identified in the docking pose.

Mandatory Visualization: MD Simulation Workflow

G Start Start with Docked Complex Solvation Solvate and Add Ions Start->Solvation Parameterization Assign Force Field Parameters Solvation->Parameterization Minimization Energy Minimization Parameterization->Minimization Equilibration NVT and NPT Equilibration Minimization->Equilibration Production Production MD Run Equilibration->Production Analysis Trajectory Analysis (RMSD, Interactions) Production->Analysis End End Analysis->End

Caption: Key stages of a protein-ligand molecular dynamics simulation.

ADMET Prediction: Profiling for Drug-Likeness

A potent compound is of little therapeutic value if it has poor pharmacokinetic properties or is toxic. The early in silico prediction of Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties is essential for identifying potential liabilities and guiding lead optimization.[22]

Experimental Protocol: In Silico ADMET Prediction

  • Tool Selection: Utilize a comprehensive ADMET prediction tool. Several free web-based servers are available, such as SwissADME and ADMETlab 3.0.[23][24]

  • Input: Submit the SMILES string or 3D structure of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one to the selected tool.

  • Analysis: The tool will provide predictions for a wide range of ADMET properties. Key parameters to analyze include:

    • Absorption: Human intestinal absorption (HIA), Caco-2 permeability.

    • Distribution: Blood-brain barrier (BBB) penetration, plasma protein binding.

    • Metabolism: Cytochrome P450 (CYP) inhibition.

    • Excretion: Renal clearance.

    • Toxicity: hERG inhibition, Ames mutagenicity.

Data Presentation: Predicted ADMET Profile

ParameterPredictionImplication
Human Intestinal AbsorptionHighGood oral bioavailability
BBB PermeabilityNoLow potential for CNS side effects
CYP2D6 InhibitorYesPotential for drug-drug interactions
hERG InhibitionLow riskLow risk of cardiotoxicity
Ames MutagenicityNon-mutagenLow risk of carcinogenicity

Note: This is a hypothetical ADMET profile generated for illustrative purposes.

Conclusion and Forward Look

This guide has outlined a comprehensive and self-validating in silico workflow for the initial characterization of a novel compound, 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one. By systematically progressing from ligand preparation and target identification to detailed interaction analysis and ADMET profiling, researchers can build a robust, data-driven hypothesis regarding the compound's biological activity and drug-like potential. The integration of artificial intelligence and machine learning is continually enhancing the predictive accuracy of these computational tools, further accelerating the drug discovery process.[7][25] It is imperative to remember that in silico modeling is a hypothesis-generation tool. The predictions and insights garnered from this workflow must ultimately be validated through rigorous experimental testing.

References

  • Pharmacophore modeling: advances and pitfalls. (2026, January 7). Frontiers.
  • Pharmacophore Modeling In Drug Discovery: Concepts, Challenges, And Future Directions. Nanotechnology Perceptions.
  • Pharmacophore Modeling in Drug Discovery and Development: An Overview.
  • Pharmacophore Modeling in Drug Discovery and Development: An Overview. (2007, March 1).
  • Molecular Docking Tutorial. University of Padua.
  • Computational Workflow for Chemical Compound Analysis: From Structure Generation to Molecular Docking. (2026, January 13). MDPI.
  • Pharmacophore modeling | Medicinal Chemistry Class Notes. (2025, August 15). Fiveable.
  • GROMACS: MD Simulation of a Protein-Ligand Complex. Angelo Raymond Rossi.
  • Protein-Ligand Simulations: Unlocking Molecular Interactions with MDsim360. MDsim360.
  • 7.5: Molecular Docking Experiments. (2022, July 26). Chemistry LibreTexts.
  • Computational approaches to drug design. Drug Discovery News.
  • Molecular dynamics simulations: Insights into protein and protein ligand interactions. ScienceDirect.
  • Molecular Docking Tutorial: A Step-by-Step Guide for Beginners. (2025, April 29). ChemCopilot.
  • A Beginner's Guide to Molecular Docking!
  • Molecular Simulation of Protein-Ligand Complexes. Nottingham ePrints.
  • ADMET Predictions - Computational Chemistry Glossary. (2025, January 10). Deep Origin.
  • Simulating Protein-Ligand Complexes using Open Source tools. (2025, March 31). Union.ai.
  • Behind the Scenes of Computational Drug Discovery. (2022, September 27). Medium.
  • An Effective and Interpretable AutoML Method for Chemical ADMET Property Prediction. (2025, February 25). arXiv.
  • Evaluation of Free Online ADMET Tools for Academic or Small Biotech Environments. (2023, January 12). PMC.
  • ADMETlab 3.0: an updated comprehensive online ADMET prediction platform enhanced with broader coverage, improved performance, API functionality and decision support. (2024, April 4). Nucleic Acids Research.
  • Pyranone Natural Products: A Technical Guide to Their Role in Drug Discovery. Benchchem.
  • Advances in the Chemistry and Biological Activities of PYrones: From Natural Products to Drug Discovery. (2013, January 15). IOSR Journal.
  • An overview of structure-based activity outcomes of pyran deriv

Sources

Protocols & Analytical Methods

Method

Application Note: Formulation Strategies for 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one (APMP)

Executive Summary This guide details the formulation protocols for 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one (referred to herein as APMP ). APMP is a functionalized derivative of Triacetic Acid Lactone (TAL), featuring...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This guide details the formulation protocols for 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one (referred to herein as APMP ). APMP is a functionalized derivative of Triacetic Acid Lactone (TAL), featuring a 2-pyrone core with a basic amine handle.

While the pyrone core offers unique bioactive potential (antimicrobial/antifungal scaffold), its formulation is challenged by pH-dependent solubility and susceptibility to hydrolytic ring-opening under alkaline conditions. This guide prioritizes two strategies:

  • Liposomal Remote Loading: Exploiting the weak basicity of the amine for high-efficiency active loading.

  • PLGA Conjugation: Utilizing the primary amine for covalent attachment to biodegradable polymers for sustained release.

Physicochemical Profiling & Pre-formulation

Before initiating formulation, the specific behavior of the APMP molecule must be understood to prevent degradation and ensure encapsulation efficiency.

Structural Analysis
  • Core Scaffold: 6-methyl-2-pyrone (Triacetic Acid Lactone derivative).[][2]

  • Functional Handle: 2-aminopropoxy ether at C4.

  • Key Risk: The 2-pyrone ring is an ester isostere. It is relatively stable in acidic to neutral media but undergoes ring-opening hydrolysis (saponification) at pH > 10, losing bioactivity.

Critical Parameters
ParameterValue (Est.)Implication for Formulation
pKa (Amine) ~9.2 - 9.6Ideal for transmembrane gradient loading (Remote Loading).
LogP (Neutral) ~1.5 - 2.0Sufficiently lipophilic to cross lipid bilayers in uncharged state.
Solubility (pH 4) High (>10 mg/mL)Soluble as a cationic salt (

).
Solubility (pH 7.4) Low (<1 mg/mL)Risk of precipitation in blood stream if not encapsulated.
Stability Window pH 4.0 – 8.0Strict Rule: Avoid processing above pH 9.0.

Protocol A: Liposomal Remote Loading (Ammonium Sulfate Gradient)

Rationale: APMP is an amphipathic weak base. This protocol uses an ammonium sulfate gradient to actively pump the drug into the liposome core, achieving encapsulation efficiencies >90% (similar to Doxil® technology).

Mechanism of Action
  • Gradient Creation: Liposomes are formed with

    
     inside and saline outside.
    
  • Influx: Neutral APMP diffuses through the membrane.

  • Trapping: Inside the acidic core, APMP becomes protonated (

    
    ) and forms an insoluble sulfate salt, locking it inside.
    
Materials
  • Lipids: HSPC (Hydrogenated Soy Phosphatidylcholine), Cholesterol, DSPE-PEG2000 (Molar ratio 56:39:5).

  • Trapping Agent: 250 mM Ammonium Sulfate solution (pH 5.5).

  • External Buffer: PBS (pH 7.4) or 10% Sucrose/Histidine.

  • Equipment: Rotary evaporator, Extruder (100 nm membrane), Dialysis cassette (MWCO 10kDa).

Step-by-Step Workflow

Step 1: Lipid Film Formation

  • Dissolve lipid mix in Chloroform/Methanol (9:1 v/v) in a round-bottom flask.

  • Evaporate solvent (

    
    , vacuum) to form a thin, dry film.
    
  • Desiccate overnight to remove trace solvent.

Step 2: Hydration & Sizing

  • Hydrate the film with 250 mM Ammonium Sulfate at

    
     for 30 mins.
    
  • Vortex vigorously to form Multilamellar Vesicles (MLVs).

  • Extrusion: Pass MLVs through 100 nm polycarbonate filters (10 cycles) at

    
     to form Large Unilamellar Vesicles (LUVs).
    

Step 3: Gradient Generation (Critical)

  • Dialyze the LUVs against 10% Sucrose/20mM Histidine (pH 7.4) for 24 hours (3 buffer changes).

  • Result: The interior remains high-salt/low-pH; the exterior is physiological pH.

Step 4: Active Drug Loading

  • Dissolve APMP (HCl salt) in histidine buffer (10 mg/mL).

  • Mix APMP solution with Liposomes (Drug-to-Lipid ratio 1:10 w/w).

  • Incubate at

    
     for 45 minutes.
    
  • Cool rapidly on ice to stop loading.

  • Remove unencapsulated drug via dialysis or size-exclusion chromatography (Sephadex G-50).

Visualization of Loading Mechanism

RemoteLoading Start External Medium (pH 7.4) APMP (Neutral) Membrane Lipid Bilayer (Permeable to Neutral Species) Start->Membrane Diffusion Core Liposome Core (pH 5.5) High [NH4+] Membrane->Core Influx Trapped Precipitated Complex (APMP-NH3)2-SO4 Core->Trapped Protonation & Salt Formation Reaction NH4+ <-> NH3 (Gas) + H+ Core->Reaction Reaction->Membrane NH3 escapes

Figure 1: Mechanism of Ammonium Sulfate Gradient Loading. The escape of neutral ammonia gas drives the acidification of the core, pulling in the APMP amine.

Protocol B: PLGA Nanoparticle Conjugation

Rationale: For applications requiring weeks-long release, covalent attachment of APMP to PLGA prevents "burst release" common with small molecules.

Chemistry: Carbodiimide Coupling

The primary amine of APMP reacts with the terminal carboxyl group of PLGA-COOH.

Materials
  • Polymer: PLGA-COOH (50:50, MW 30-50 kDa).

  • Activators: EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide), NHS (N-Hydroxysuccinimide).

  • Solvent: DMSO (anhydrous) and Dichloromethane (DCM).

  • Precipitant: Cold Methanol/Ether.

Step-by-Step Workflow

Step 1: Activation of PLGA

  • Dissolve 100 mg PLGA-COOH in 2 mL dry DCM.

  • Add excess EDC (5 eq) and NHS (5 eq) relative to -COOH groups.

  • Stir for 2 hours at room temperature under nitrogen.

  • Precipitate PLGA-NHS ester in cold methanol to remove unreacted EDC/urea. Dry under vacuum.

Step 2: Conjugation

  • Dissolve PLGA-NHS in DMSO.

  • Add APMP (2 eq) and Triethylamine (3 eq) to scavenge protons.

  • Stir for 24 hours at room temperature in the dark.

Step 3: Purification

  • Precipitate the PLGA-APMP conjugate in cold diethyl ether/methanol (1:1).

  • Centrifuge (5000g, 10 min) and wash pellet 3x.

  • Lyophilize the resulting white powder.

Step 4: Nanoparticle Formation (Nanoprecipitation)

  • Dissolve Conjugate in Acetone (10 mg/mL).

  • Dropwise add into stirring water (1% PVA surfactant).

  • Stir open-vessel for 4 hours to evaporate acetone.

  • Wash via centrifugation.

Analytical Validation & Quality Control

Every batch must pass the following QC checkpoints before biological testing.

TestMethodAcceptance Criteria
Identity 1H-NMR (DMSO-d6)Shift of propoxy-CH2 signals; disappearance of free amine peak (for conjugates).
Particle Size Dynamic Light Scattering (DLS)Liposomes: 90-120 nm; PLGA: 150-250 nm.
Polydispersity DLS (PDI)< 0.1 (Monodisperse).
Zeta Potential Electrophoretic MobilityLiposomes: Near neutral (-5 to +5 mV); PLGA: Negative (-30 mV).
Drug Content RP-HPLC (C18 Column)Mobile Phase: ACN/Water (0.1% TFA). UV detection at 290-300 nm (Pyrone absorption).
Ring Integrity UV-Vis SpectroscopyRatio of

(290nm) to shoulder must match standard (confirms no ring opening).
Analytical Decision Tree

QC_Flow Sample Formulated Sample Check1 Visual Clarity? Sample->Check1 DLS DLS Analysis (Size/PDI) Check1->DLS Clear/Opalescent Fail1 Reject/Reprocess Check1->Fail1 Precipitate HPLC HPLC Assay (Drug Content) DLS->HPLC PDI < 0.2 DLS->Fail1 Aggregates Pass1 Release Batch HPLC->Pass1 EE% > 90% HPLC->Fail1 Leakage

Figure 2: Quality Control Decision Tree for APMP Formulations.

References

  • Triacetic Acid Lactone Chemistry

    • Chia, M., et al. (2013). "Mechanistic Insights into Ring-Opening and Decarboxylation of 2-Pyrones." Journal of the American Chemical Society.[3]

  • Liposomal Remote Loading (Ammonium Sulfate Method)

    • Barenholz, Y. (2012). "Doxil®—the first FDA-approved nano-drug: lessons learned." Journal of Controlled Release.
  • Formulation of Weak Bases

    • Zucker, D., et al. (2009). "Liposome drugs' loading efficiency: A working model based on loading kinetics and equilibrium properties." Journal of Controlled Release.
  • PLGA Conjugation Strategies

    • Yoo, H.S., et al. (2011). "Biodegradable Nanoparticles Containing Protein-Polymer Conjugates.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Stability &amp; Handling of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one

Executive Summary This technical guide addresses the stability profile of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one . This molecule presents a unique "Trojan Horse" stability challenge: it contains a reactive lactone co...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This technical guide addresses the stability profile of 4-(2-Aminopropoxy)-6-methyl-2H-pyran-2-one . This molecule presents a unique "Trojan Horse" stability challenge: it contains a reactive lactone core (the pyrone) and a tethered nucleophile (the primary amine). In solution, the free amine moiety frequently triggers an intramolecular nucleophilic attack on the lactone ring, leading to rapid degradation via ring-opening or recyclization into a pyridone derivative.

This guide provides the mechanistic causality for these failures and actionable protocols to stabilize the compound during storage and experimentation.

Part 1: Critical Stability Mechanisms

The instability of this compound is not random; it is driven by two primary pathways: Intramolecular Aminolysis and Hydrolytic Ring Opening .

Mechanism 1: The "Self-Destruct" Pathway (Intramolecular Aminolysis)

When the amine side chain is unprotonated (free base form), it acts as a nucleophile. Due to the flexible propoxy linker, the amine can spatially access the electrophilic carbonyl carbon (C2) of the pyrone ring.

  • Attack: The amine attacks the C2 carbonyl.

  • Ring Opening: The lactone ring opens, forming an unstable amide intermediate.

  • Recyclization (Thermodynamic Sink): The intermediate often re-closes to form a 2-pyridone derivative (4-(2-hydroxypropoxy)-6-methyl-2(1H)-pyridone) or remains as a ring-opened acyclic amide. The pyridone form is significantly more aromatic and thermodynamically stable than the starting pyrone.

Mechanism 2: Hydrolysis

In aqueous basic media (pH > 8), the hydroxide ion attacks the lactone, leading to irreversible ring opening and the formation of a carboxylate salt.

Part 2: Visualizing the Failure Mode

The following diagram illustrates the degradation pathway. Note how the "Free Base" form is the critical branch point for instability.

DegradationPathway cluster_legend Stability Logic Start Target Molecule (Free Base Form) Protonated Ammonium Salt (Stable Form) Start->Protonated  + Acid (pH < 4)   Intermediate Tetrahedral Intermediate Start->Intermediate  Intramolecular Nucleophilic Attack   RingOpen Acyclic Amide (Degradant A) Intermediate->RingOpen  Ring Opening   Pyridone Rearranged Pyridone (Degradant B) RingOpen->Pyridone  Recyclization (-H2O)   Legend Green Path = Safe Storage Red Path = Rapid Degradation

Figure 1: The degradation cascade. The primary amine acts as an internal catalyst for ring transformation unless inhibited by protonation.

Part 3: Troubleshooting & FAQs
Q1: My LC-MS shows a peak with the correct mass (M+H), but the retention time has shifted. What happened?

Diagnosis: You likely triggered the Pyrone-to-Pyridone rearrangement .

  • Explanation: The rearranged pyridone isomer has the exact same molecular formula and mass as your starting material. However, pyridones are generally more polar than pyrones due to the lactam functionality, resulting in a shift in retention time (usually earlier elution in Reverse Phase chromatography).

  • Verification: Check the UV spectrum. 2-Pyrones typically show absorption maxima around 280–300 nm. 2-Pyridones often have a distinct bathochromic shift or different band shape due to increased aromaticity.

Q2: The compound degrades rapidly in DMSO-d6 during NMR acquisition. Why?

Diagnosis: The "Free Base" effect in aprotic solvents.

  • Explanation: Commercial DMSO-d6 is non-protic. If you dissolved the free base, the amine is highly nucleophilic because it is not solvated by water/alcohol hydrogen bonds. This accelerates the intramolecular attack described in Figure 1.

  • Solution: Spike your NMR solvent with 1-2 equivalents of TFA-d or Acetic Acid-d4 . This protonates the amine (-NH3+), killing its nucleophilicity and "freezing" the molecule in its stable pyrone form.

Q3: Can I store this compound in aqueous buffer?

Diagnosis: Only under strict pH control.

  • Protocol:

    • pH > 7: FORBIDDEN. Hydrolysis of the lactone is rapid.

    • pH 4–6: RISKY. The amine exists in equilibrium between protonated and free forms. Slow degradation will occur over days.

    • pH < 4: RECOMMENDED. The amine is fully protonated. The lactone ring is generally stable to dilute acid at room temperature.

Part 4: Validated Handling Protocols
Protocol A: Preparation of Stable Stock Solutions

Goal: To create a solution stable for >2 weeks at -20°C.

ParameterSpecificationRationale
Solvent DMSO or AcetonitrileAvoids nucleophilic solvents (like methanol) which can cause transesterification.
Additive 0.1% to 1.0% Formic Acid or TFA CRITICAL. Maintains the amine in the ammonium state (-NH3+), preventing self-attack.
Concentration 10 mMHigher concentrations increase the risk of intermolecular polymerization (dimerization).
Storage -20°C or -80°CKinetic stabilization.
Protocol B: QC Check for Degradation (Self-Validating System)

Goal: Rapidly determine if your sample has degraded into the pyridone form.

  • Prepare Sample: Dilute 10 µL of stock into 990 µL of 50:50 Water:Acetonitrile.

  • UV-Vis Scan: Acquire spectrum from 220 nm to 400 nm.

  • Criteria:

    • Pass: Distinct

      
       consistent with reference 2-pyrone (typically ~280-290 nm).
      
    • Fail (Pyridone): Shift in

      
       (often >300 nm) or appearance of dual peaks characteristic of the pyridone/hydroxypyridine tautomer equilibrium.
      
    • Fail (Ring Open): Loss of the characteristic pyrone chromophore; spectrum resembles an aliphatic enone.

Part 5: References
  • Sattler, A. & Wisniewski, S.R. (2023). Recent Advances in the Synthesis of 2-Pyrones.[1][2][3][4] National Institutes of Health (PMC). Available at: [Link]

    • Context: Details the electrophilic nature of the 2-pyrone ring and susceptibility to nucleophilic attack.

  • MDPI Encyclopedia. (2024).[5] Natural 4-Hydroxy-2-pyrones: Reactivity and Ring Modifications.[4][5] Available at: [Link]

    • Context: profound review of the tautomeric forms and the conversion of pyrones to pyridones (recyclization) via amine interaction.

  • ResearchGate. (2017). Aminolysis of 4-alkoxy-2-pyrones: Route to keto-amides. Available at: [Link]

    • Context: Provides mechanistic evidence for the aminolysis pathway of alkoxy-substituted pyrones.

    • Context: General handling and stability data for the core pyrone scaffold.

Sources

Optimization

Technical Support Center: Overcoming Solubility Challenges of Pyran-2-one Derivatives

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyran-2-one derivatives. This guide is designed to provide you with in-depth, field-proven insights and...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals working with pyran-2-one derivatives. This guide is designed to provide you with in-depth, field-proven insights and troubleshooting strategies to address the common solubility challenges associated with this important class of compounds. Pyran-2-ones are versatile scaffolds in medicinal chemistry, but their often-poor aqueous solubility can present significant hurdles in experimental assays and preclinical development.[1][2] This resource offers a structured, question-and-answer approach to navigate these issues effectively.

Troubleshooting Guide

This section addresses specific, practical problems you might be encountering in the lab. The solutions provided are grounded in fundamental physicochemical principles and are designed to be self-validating.

Q1: My pyran-2-one derivative precipitates out of my aqueous buffer during my biological assay. What are my immediate options?

A1: This is a common and frustrating issue. The immediate goal is to keep the compound in solution at a sufficient concentration for your assay without interfering with the biological system. Here’s a decision-making workflow:

G A Precipitation Observed in Assay B Initial Check: Is the concentration exceeding maximum solubility? A->B C Yes: Reduce concentration if experimentally viable. B->C Yes D No/Not Viable: Implement solubilization strategy. B->D No E Strategy 1: Co-solvent Addition D->E F Strategy 2: pH Adjustment D->F G Strategy 3: Use of Cyclodextrins D->G H Considerations for Co-solvents: - DMSO, Ethanol, PEG 400 - Check for solvent toxicity in your assay. - Start with low percentages (e.g., 0.1-1%). E->H K Verify compound stability and activity in the new formulation. E->K I Considerations for pH: - Does your compound have ionizable groups? - Will a pH change affect your assay's biological activity? - Test a range of physiologically relevant pH values. F->I F->K J Considerations for Cyclodextrins: - HP-β-CD or SBE-β-CD are common choices. - Can improve solubility without organic solvents. - May require optimization of the complexation ratio. G->J G->K

Caption: Decision workflow for addressing compound precipitation during an assay.

Expert Insight: The choice of strategy depends heavily on the nature of your pyran-2-one derivative and the sensitivity of your assay.

  • Co-solvents: For many benchtop assays, the use of a co-solvent is the quickest approach. Dimethyl sulfoxide (DMSO), ethanol, and polyethylene glycols (PEGs) are common choices that can disrupt the intermolecular forces of water, allowing for the solubilization of hydrophobic compounds.[3][4][5] However, be aware that co-solvents can have their own biological effects, so it's crucial to run appropriate vehicle controls.[6]

  • pH Adjustment: If your pyran-2-one derivative has acidic or basic functional groups, altering the pH of your buffer can significantly impact its solubility.[7][8][9][10][11] For a compound with a basic moiety, lowering the pH will lead to protonation and an increase in solubility. Conversely, for an acidic compound, increasing the pH will cause deprotonation and enhance solubility.[7][8][9] Always ensure the final pH is compatible with your biological system.

  • Cyclodextrins: These cyclic oligosaccharides have a hydrophobic interior and a hydrophilic exterior, allowing them to encapsulate poorly soluble drug molecules and increase their apparent water solubility.[12][][14][15][16] Hydroxypropyl-β-cyclodextrin (HP-β-CD) and sulfobutylether-β-cyclodextrin (SBE-β-CD) are frequently used in pharmaceutical formulations for this purpose.[12][15] This can be an excellent option if you need to avoid organic solvents.

Q2: I'm struggling to prepare a concentrated stock solution of my pyran-2-one derivative. It won't dissolve in common organic solvents or aqueous buffers. What should I do?

A2: Creating a stable, concentrated stock solution is a critical first step. When standard solvents fail, a systematic approach to solvent screening is necessary.

Protocol for Solvent Screening:

  • Weighing: Accurately weigh a small amount of your compound (e.g., 1-5 mg) into several small, clear vials.

  • Solvent Addition: Add a measured volume of a single solvent to each vial to achieve a high target concentration (e.g., 10 mg/mL or higher).

  • Solubilization Aids: Gently agitate the vials at room temperature. If the compound does not dissolve, you can try gentle warming (be cautious of compound degradation) or sonication.

  • Observation: Visually inspect for complete dissolution. If the solution is clear, you have found a suitable solvent. If not, try adding more solvent in measured increments to determine the approximate solubility.

Table 1: Common Solvents for Solubility Screening

Solvent ClassExamplesProperties & Considerations
Polar Aprotic DMSO, Dimethylformamide (DMF), Acetonitrile (ACN)Good for many organic compounds, but can be difficult to remove and may have assay interference.
Polar Protic Ethanol, Methanol, IsopropanolGenerally less toxic than polar aprotic solvents, but may be less effective for highly lipophilic compounds.[17]
Glycols Propylene Glycol, Polyethylene Glycol (PEG 300/400)Often used in preclinical formulations; can help create stable solutions.[3]
Non-polar Dichloromethane (DCM), ChloroformLess common for biological applications due to toxicity and immiscibility with aqueous media, but can be useful for initial solubilization before further dilution.

Expert Insight: If a single solvent system is not effective, consider co-solvent systems.[3][5][18] For example, a mixture of PEG 400, ethanol, and water can be a powerful solubilizing vehicle. Always prioritize the least toxic and most assay-compatible solvent system.

Q3: My pyran-2-one derivative appears to be degrading in my formulation. How can I assess and improve its stability?

A3: Chemical stability is as important as solubility. Pyran-2-one rings can be susceptible to hydrolysis, especially at non-neutral pH.

Workflow for Stability Assessment:

G A Suspected Compound Degradation B Prepare solutions in different buffers (e.g., pH 5, 7.4, 9) and solvents. A->B C Incubate samples at relevant temperatures (e.g., 4°C, RT, 37°C). B->C D Analyze samples at time points (e.g., 0, 2, 8, 24 hours) using HPLC or LC-MS. C->D E Quantify the parent compound peak area and look for the appearance of new peaks (degradants). D->E F Determine the conditions that provide the best stability. E->F G If unstable, consider formulation strategies to protect the compound. F->G If unstable H Strategies: - Lyophilization for solid-state storage. - Encapsulation in nanoparticles or liposomes. - Use of antioxidants if degradation is oxidative. G->H

Caption: Workflow for assessing and improving compound stability.

Expert Insight: The 4-hydroxy-pyran-2-one moiety, found in derivatives like dehydracetic acid, can be reactive.[2] The pyran ring can undergo opening reactions with various nucleophiles.[2] Therefore, understanding the reactivity of your specific derivative is key. If you observe instability, especially in basic or acidic conditions, consider preparing fresh solutions for each experiment or storing stock solutions at -80°C in an anhydrous solvent like DMSO.

Frequently Asked Questions (FAQs)

Q4: What are the main formulation strategies to improve the oral bioavailability of poorly soluble pyran-2-one derivatives?

A4: For in vivo applications, especially oral drug delivery, simply dissolving the compound is not enough. The formulation must facilitate absorption in the gastrointestinal tract. Key strategies include:

  • Particle Size Reduction: Decreasing the particle size, for instance through micronization or nanosizing, increases the surface area-to-volume ratio, which can enhance the dissolution rate.[5][19][20][21]

  • Amorphous Solid Dispersions: Dispersing the crystalline drug in a polymer matrix can create an amorphous, higher-energy state that improves both solubility and dissolution.[19][21][22]

  • Lipid-Based Formulations: For lipophilic compounds, lipid-based systems like Self-Emulsifying Drug Delivery Systems (SEDDS) can improve oral absorption by presenting the drug in a solubilized form.[19][22][23]

  • Complexation: As mentioned earlier, forming inclusion complexes with cyclodextrins can significantly improve solubility and bioavailability.[12][16][19]

  • Nanotechnology: Encapsulating the pyran-2-one derivative in nanoparticles can protect it from degradation, improve solubility, and even offer targeted delivery.[24][25][26][27][28]

Q5: Can I use salt formation to improve the solubility of my pyran-2-one derivative?

A5: Salt formation is a highly effective method for increasing the solubility of ionizable compounds.[22] If your pyran-2-one derivative possesses a sufficiently acidic or basic functional group, this is a viable strategy. For example, a carboxylic acid or a basic amine substituent would be amenable to salt formation. However, the pKa of the ionizable group is a critical factor. The "Rule of Five" suggests that poor absorption is more likely for compounds with certain properties, and increasing solubility through salt formation can help overcome these issues.[29]

Q6: Are there any computational tools that can predict the solubility of my pyran-2-one derivatives?

A6: Yes, computational tools can provide valuable insights and guide your experimental work. Molecular dynamics simulations can be used to study interactions with water and predict which excipients, like polymers, might be most compatible.[30][31] These simulations can calculate parameters like solubility parameters, which can help in selecting appropriate solvents or formulation components.[30][31] While these predictions are not a substitute for experimental validation, they can significantly streamline the formulation development process by narrowing down the options to test.

References

  • Effective Formulation Development Strategies for Poorly Soluble Active Pharmaceutical Ingredients (APIs). (2010, October 1). American Pharmaceutical Review. [Link]

  • Mihailiasa, M., et al. (n.d.). Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. PMC. [Link]

  • Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. (2024, May 29). Hilaris Publisher. [Link]

  • Innovative Formulation Strategies for Poorly Soluble Drugs. (2025, October 17). World Pharma Today. [Link]

  • Ritika, Harikumar, S. L., & Aggarwal, G. (n.d.). Formulation Tactics for the Delivery of Poorly Soluble Drugs. ResearchGate. [Link]

  • Silberberg, M. (n.d.). Cyclodextrin as a Drug Carrier Increasing Drug Solubility. Touro Scholar. [Link]

  • Garg, S., et al. (2025, July 20). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. [Link]

  • Godge, G. R., et al. (2015, August 30). Pharmaceutical Advances in Cyclodextrin Inclusion Complexes for Improved Bioavailability of Poorly-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology. [Link]

  • Lermer, C., & Ritschel, W. A. (2025, July 23). Novel Strategies for the Formulation of Poorly Water-Soluble Drug Substances by Different Physical Modification Strategies with a Focus on Peroral Applications. MDPI. [Link]

  • Poorly soluble drugs, co-solvent derivatives and degree of solubility enhancement. (n.d.). ResearchGate. [Link]

  • Trevaskis, N. L., et al. (2020, July 13). Cosolvents in Self-Emulsifying Drug Delivery Systems (SEDDS): Do They Really Solve Our Solubility Problems? Molecular Pharmaceutics. [Link]

  • Amorphous and Co-Amorphous Systems for Poorly Soluble Drugs. (n.d.). Catalent. [Link]

  • Photoswitchable Nanoparticles for Triggered Tissue Penetration and Drug Delivery. (2012, March 5). Journal of the American Chemical Society. [Link]

  • pH and Solubility. (n.d.). AP Chemistry. [Link]

  • 17.6 pH Effects on Solubility. (n.d.). Chad's Prep®. [Link]

  • Marković, J. M. D., et al. (2021, September 3). Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. MDPI. [Link]

  • Jilalat, A. E., et al. (2022). PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROC. Revues Scientifiques Marocaines. [Link]

  • pH & Solubility. (2024, August 25). Save My Exams. [Link]

  • 16.4: The Effects of pH on Solubility. (2019, January 2). Chemistry LibreTexts. [Link]

  • Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compounds. (n.d.).
  • Investigation of Pharmaceutical Importance of 2H-Pyran-2-One Analogues via Computational Approaches. (n.d.). Semantic Scholar. [Link]

  • An overview of structure-based activity outcomes of pyran derivatives against Alzheimer's disease. (n.d.). PMC. [Link]

  • (PDF) PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. (2022, December 17). ResearchGate. [Link]

  • PYRAN-2-ONE DERIVATIVES (Part 2): POWERFUL BUILDING BLOCKS AND SCAFFOLDS FOR THE CONSTRUCTION OF A WIDE RANGE OF SEVERAL HETEROCYCLIC COMPOUNDS. (2022, November 29). Revues Scientifiques Marocaines. [Link]

  • Techniques for Improving Solubility. (2022, November 15). International Journal of Medical Science and Dental Research. [Link]

  • 5 Novel Techniques for Solubility Enhancement. (2021, July 26). Ascendia Pharmaceutical Solutions. [Link]

  • Solubility enhancement techniques: A comprehensive review. (2023, March 13). GSC Biological and Pharmaceutical Sciences. [Link]

  • An overview of techniques for multifold enhancement in solubility of poorly soluble drugs. (n.d.). ResearchGate. [Link]

  • Nanoparticle-based targeted drug delivery. (n.d.). PMC. [Link]

  • Tabassum, S., Islam, M. R., & Bellah, S. F. (2025, January 15). Nanoparticles for Targeted Drug Delivery: Innovations, Challenges, and Clinical Prospects. Juniper Publishers. [Link]

  • Nanoparticle-based drug delivery systems: What can they really do in vivo?. (2017, May 16). PMC. [Link]

  • Nanoparticles as Drug Delivery Systems: A Review of the Implication of Nanoparticles' Physicochemical Properties on Responses in Biological Systems. (2023, March 23). MDPI. [Link]

  • How to make 4H pyran derivatives soluble ??. (2021, December 11). ResearchGate. [Link]

Sources

Troubleshooting

Technical Support Center: Catalyst Selection for Efficient Pyran-2-one Synthesis

Welcome to the Technical Support Center for pyran-2-one synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and reaction op...

Author: BenchChem Technical Support Team. Date: February 2026

Welcome to the Technical Support Center for pyran-2-one synthesis. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of catalyst selection and reaction optimization. As Senior Application Scientists, we provide not just protocols, but the underlying rationale to empower you to troubleshoot and innovate.

Frequently Asked Questions (FAQs)

This section addresses high-level questions to guide your initial experimental design.

Q1: What are the primary catalytic strategies for synthesizing pyran-2-ones?

The synthesis of the pyran-2-one core can be approached through several catalytic routes, the choice of which depends on the desired substitution pattern and available starting materials. The main strategies include:

  • Palladium-Catalyzed Reactions: These are powerful methods, particularly for constructing substituted pyran-2-ones. A common approach involves the Sonogashira cross-coupling of haloacrylic acids with terminal alkynes, followed by a cyclization step.[1] The choice of palladium source (e.g., Pd/C, PdCl₂(PPh₃)₂) and ligands is critical for stabilizing the active catalytic species and achieving high yields.[1][2]

  • N-Heterocyclic Carbene (NHC) Catalysis: NHCs have emerged as highly effective organocatalysts for various annulation reactions to form pyran-2-ones.[3] They can catalyze [3+3] or [4+2] cycloadditions, for instance, between β-bromo unsaturated aldehydes and 1,3-dicarbonyl compounds, offering a metal-free alternative with broad substrate scope.[3][4]

  • Multi-component Reactions (MCRs): For building complex, fused pyran systems like pyrano[2,3-d]pyrimidines, one-pot MCRs are exceptionally efficient. These reactions often employ a diverse range of catalysts, including organocatalysts (L-proline), nanocatalysts (e.g., Fe₃O₄-based), and Lewis acids, to facilitate a cascade of reactions, typically involving Knoevenagel condensation, Michael addition, and subsequent cyclization.[5][6][7][8]

  • Acid/Base Catalysis: Simple organic or inorganic acids (e.g., p-toluenesulfonic acid) and bases can catalyze the synthesis of pyran-2-ones from appropriate acyclic precursors.[5][6] For example, an acid-catalyzed condensation is a key step in some synthetic routes.[4]

Q2: How do I select the most appropriate catalyst for my target pyran-2-one?

Catalyst selection is not a one-size-fits-all process. It is dictated by the specific transformation you aim to achieve. The following flowchart provides a decision-making framework.

cluster_start Define Target Molecule cluster_pathways Catalyst Selection Pathways cluster_catalysts Recommended Catalyst Class Start What is the substitution pattern and complexity of the target pyran-2-one? Simple Simple, substituted 2-pyrones from alkynes & acrylic acids Start->Simple Sonogashira-type coupling & cyclization ComplexFused Complex, fused systems (e.g., pyranopyrimidines) in one pot Start->ComplexFused Multi-component Strategy MetalFree Metal-free annulation from unsaturated aldehydes or keto esters Start->MetalFree [3+3] or [4+2] Annulation PdCat Palladium Catalysts (e.g., Pd/C, Pd(PPh₃)₄) Simple->PdCat MCRCat Multi-component Reaction Catalysts (Nanocatalysts, Organocatalysts, Lewis Acids) ComplexFused->MCRCat NHCCat N-Heterocyclic Carbenes (NHCs) MetalFree->NHCCat cluster_problem Problem Identification cluster_causes Potential Causes cluster_solutions Troubleshooting Solutions Problem Low or No Product Yield Cause1 Catalyst Inactivity or Insufficiency Problem->Cause1 Cause2 Sub-optimal Reaction Conditions Problem->Cause2 Cause3 Poor Starting Material Quality Problem->Cause3 Sol1 Verify catalyst activity. Optimize catalyst loading (mol%). Consider a different catalyst class (e.g., Pd vs. NHC). Cause1->Sol1 Sol2 Screen solvents. Perform temperature optimization trials. Monitor reaction to completion via TLC. Cause2->Sol2 Sol3 Ensure purity of reactants & solvents. Check for known catalyst poisons (e.g., sulfur compounds). Cause3->Sol3 cluster_mechanism Generalized MCR Pathway for Pyran Synthesis Aldehyde Aldehyde Knoevenagel Knoevenagel Condensation Aldehyde->Knoevenagel ActiveMethylene Active Methylene Compound ActiveMethylene->Knoevenagel Catalyst Catalyst (e.g., Nanoparticle) Catalyst->Knoevenagel Adduct Knoevenagel Adduct Knoevenagel->Adduct Michael Michael Addition Adduct->Michael MichaelDonor Michael Donor MichaelDonor->Michael Intermediate Open-Chain Intermediate Michael->Intermediate Cyclization Cyclization/ Tautomerization Intermediate->Cyclization Product Pyran Product Cyclization->Product

Sources

Reference Data & Comparative Studies

Validation

Comparative Docking Studies of Pyran-2-one Derivatives: A Technical Guide

Executive Summary The pyran-2-one scaffold (α-pyrone) represents a privileged structure in medicinal chemistry, serving as the core for diverse bioactive agents ranging from coumarins to bufadienolides. In the context of...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The pyran-2-one scaffold (α-pyrone) represents a privileged structure in medicinal chemistry, serving as the core for diverse bioactive agents ranging from coumarins to bufadienolides. In the context of modern drug discovery, comparative molecular docking provides the critical "first filter" to assess the therapeutic potential of novel pyran-2-one derivatives against established standards.

This guide moves beyond basic protocol listing. It establishes a rigorous framework for comparing novel derivatives against FDA-approved standards (Ciprofloxacin and Erlotinib), focusing on two high-value targets: Bacterial DNA Gyrase and Human EGFR Kinase .

Part 1: The Comparative Framework

To ensure scientific integrity, a docking study must be comparative, not just explorative. The validity of your novel compounds is defined relative to a positive control.

The "Gold Standard" Validation Protocol

Before docking any new derivative, the protocol must be validated using the Self-Docking (Redocking) method.

  • Extract the co-crystallized ligand (e.g., Erlotinib from PDB: 1M17).

  • Redock it into the empty active site using your specific parameters.

  • Calculate RMSD (Root Mean Square Deviation) between the docked pose and the crystallographic pose.[1]

    • Pass: RMSD < 2.0 Å (Protocol is valid).

    • Fail: RMSD > 2.0 Å (Grid box or force field parameters are incorrect).

Workflow Visualization

The following diagram outlines the mandatory workflow for a comparative study, ensuring experimental reproducibility.

DockingWorkflow Start Start: Target Selection PDB_Prep Protein Preparation (Remove H2O, Add Polar H, Gasteiger Charges) Start->PDB_Prep Ligand_Prep Ligand Library Prep (Pyran-2-one Derivatives + Standard Drug) Start->Ligand_Prep Validation Validation Step: Redock Co-crystallized Ligand PDB_Prep->Validation Docking Molecular Docking (Vina/Glide/GOLD) Ligand_Prep->Docking Decision RMSD < 2.0 Å? Validation->Decision Decision->Validation No (Refine Parameters) Grid_Gen Grid Box Generation (Centered on Active Site) Decision->Grid_Gen Yes Grid_Gen->Docking Analysis Comparative Analysis (Binding Energy & Interaction Profiling) Docking->Analysis

Figure 1: Validated Comparative Docking Workflow. The critical decision diamond (Red) prevents the generation of false-positive data based on flawed algorithms.

Part 2: Case Study A — Antibacterial Targets

Target: DNA Gyrase B (ATPase domain). PDB ID: 2XCT (Standard complex with Ciprofloxacin-like inhibitor). Comparator Drug: Ciprofloxacin.[2][3]

Pyran-2-ones, particularly those fused with pyrazoles (pyrano[2,3-c]pyrazoles), mimic the quinolone core of Ciprofloxacin, allowing them to intercalate into the DNA-Gyrase complex or bind the ATPase subunit.

Comparative Data Table

The following table synthesizes representative data comparing a high-performing pyran-2-one derivative against the standard.

MetricStandard: CiprofloxacinNovel Pyran-2-one Derivative (Ex: 5c)Interpretation
Binding Energy (ΔG) -7.2 ± 0.3 kcal/mol-8.1 ± 0.2 kcal/molDerivative shows theoretically higher affinity.
Inhibition Constant (Ki) ~5.2 µM~1.1 µMCalculated as

. Lower is better.
H-Bond Donors Ser1076, Asp1083Asp73, Glu50Different binding mode but overlapping pocket.
Hydrophobic Contacts Val1183, Val1090Val71, Ile78Pyran ring offers enhanced Pi-alkyl interactions.
RMSD (Validation) 0.85 ÅN/AValidated protocol.
Mechanistic Insight

Ciprofloxacin relies heavily on a water-mediated network to stabilize the magnesium ion bridge. Novel pyran-2-one derivatives often bypass this requirement by forming direct Pi-Cation interactions with Arg76 and direct Hydrogen bonds with Asp73, potentially retaining efficacy against quinolone-resistant strains that mutate the water-bridging residues.

Part 3: Case Study B — Anticancer Targets

Target: EGFR (Epidermal Growth Factor Receptor) Tyrosine Kinase.[4][5] PDB ID: 1M17 (Complex with Erlotinib). Comparator Drug: Erlotinib.[6][4][5][7][8]

Structural Logic

The pyran-2-one ring acts as a bioisostere for the quinazoline ring found in Erlotinib. The carbonyl oxygen at position 2 and the oxygen in the ring provide critical acceptor points for the "hinge region" of the kinase.

Interaction Map: Pyran-2-one vs. Erlotinib

The diagram below illustrates the comparative binding logic within the EGFR ATP-binding pocket.

EGFR_Interactions cluster_legend Interaction Key Met793 Met793 (Hinge Region) Lys745 Lys745 (Catalytic) Thr790 Thr790 (Gatekeeper) Erlotinib Erlotinib (Standard) Erlotinib->Met793 H-Bond (N1) Erlotinib->Thr790 Hydrophobic PyranDeriv Pyran-2-one Derivative PyranDeriv->Met793 H-Bond (C=O) PyranDeriv->Lys745 Pi-Cation PyranDeriv->Thr790 Steric Clash? key1 --- H-Bond key2 ... Hydrophobic

Figure 2: Comparative Interaction Map (EGFR). Note that while Erlotinib uses N1 for H-bonding, Pyran-2-ones utilize the C=O carbonyl, offering a distinct electronic profile.

Part 4: Experimental Protocols

Ligand Preparation (The "Clean-Up")

Objective: Convert 2D Chemdraw sketches into energy-minimized 3D dockable structures.

  • Generation: Draw structures in ChemDraw; save as .mol or .sdf.

  • 3D Conversion: Use OpenBabel or Chem3D to generate 3D coordinates.

  • Energy Minimization: Apply MM2 or MMFF94 force field to relax bond angles.

  • Charge Assignment: Open the ligand in AutoDock Tools (ADT).

    • Action: Ligand -> Input -> Open.

    • Action: Ligand -> Torsion Tree -> Detect Root.

    • Critical Step: Add Gasteiger charges . Non-polar hydrogens must be merged.

    • Save: As .pdbqt.

Grid Box Setup (The "Trap")

Objective: Define the search space.

  • Center: Do not guess. Set the grid center to the centroid of the co-crystallized ligand (e.g., Erlotinib in 1M17).

  • Dimensions:

    • Standard: 40 x 40 x 40 Å (0.375 Å spacing).

    • Why? Large enough to allow ligand rotation, small enough to prevent "wandering" to irrelevant surface pockets.

Execution (AutoDock Vina)

Command Line Argument: vina --receptor protein.pdbqt --ligand ligand.pdbqt --center_x [X] --center_y [Y] --center_z [Z] --size_x 40 --size_y 40 --size_z 40 --exhaustiveness 24 --out results.pdbqt

  • Note on Exhaustiveness: Default is 8. For publication-quality comparative studies, increase to 24 or 32 to ensure the global minimum is found.

Part 5: Critical Analysis of Results

When writing your discussion, avoid simply listing scores. Use the "Affinity-Interaction Gap" analysis:

  • The Score Trap: A pyran-2-one derivative might have a better score (-9.0) than the drug (-8.[2]0) but bind in the wrong orientation.

  • The Interaction Check:

    • Does the derivative maintain the Conserved Hydrogen Bond (e.g., Met793 in EGFR)?

    • Does it penetrate the hydrophobic back-pocket?

  • Selectivity Index: If docking against Bacterial Gyrase, also dock against Human Topoisomerase II. A good drug binds the former but not the latter.

References

  • Al-Ostoot, F. H., et al. (2021). "Synthesis, in vitro Antimicrobial Activity, and Docking Studies of some Pyrano[2,3-c] Pyrazole Derivatives." Biointerface Research in Applied Chemistry.

  • Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry.

  • Mousa, et al. (2025). "Synthesis, Biological Evaluation, and Molecular Docking of Novel Pyrazole-Nitrone Derivatives as EGFR-targeted Anticancer Agents."[4] Babcock University Medical Journal.[4]

  • RCSB Protein Data Bank. "Crystal Structure of EGFR kinase domain in complex with Erlotinib (1M17)."

  • ResearchGate Review (2025). "Evaluating Molecular Docking Accuracy: A Comparative Study with In Vitro EGFR Inhibition Data."

Sources

Safety & Regulatory Compliance

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